N-(2-fluorophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[2-methyl-7-(4-methylphenyl)-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C21H17FN4O2S/c1-12-7-9-14(10-8-12)18-20-19(23-13(2)29-20)21(28)26(25-18)11-17(27)24-16-6-4-3-5-15(16)22/h3-10H,11H2,1-2H3,(H,24,27)
• InChI Key: YNLZDBLUQPXKAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H17FN4O2S
• Molecular Weight: 408.5 g/mol

Description

N-(2-fluorophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships in Medicinal Chemistry

The exploration of structure-activity relationships (SAR) in medicinal chemistry has been significantly advanced through the study of various heterocyclic compounds, including thiazolo[4,5-d]pyridazin derivatives. For instance, research into the SAR of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has identified potent and efficacious inhibitors. These studies highlight the importance of the thiazolo[4,5-d]pyridazin core for metabolic stability and in vivo efficacy, offering insights into the design of new therapeutic agents (Stec et al., 2011).

Anti-inflammatory Applications

Novel derivatives of N-(3-chloro-4-fluorophenyl) compounds have been synthesized and evaluated for their anti-inflammatory activity. These studies contribute to the understanding of how structural modifications impact biological activity and offer potential pathways for the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).

Src Kinase Inhibition and Anticancer Activity

Research into N-benzyl-substituted acetamide derivatives, including thiazolo[4,5-d]pyridazin compounds, has demonstrated significant Src kinase inhibitory and anticancer activities. These findings underline the potential of these compounds in cancer therapy, specifically in targeting the Src kinase pathway (Fallah-Tafti et al., 2011).

Antioxidant Activity

The synthesis of amidomethane sulfonyl-linked bis heterocycles, including thiazolo[4,5-d]pyridazin derivatives, has shown promising antioxidant activities. These studies contribute to the search for novel antioxidants, which are crucial for managing oxidative stress-related diseases (Talapuru et al., 2014).

Anticancer Studies

The development of fluoro-substituted compounds with anti-lung cancer activity, including those based on the thiazolo[4,5-d]pyridazin scaffold, has provided valuable insights into the design of new chemotherapeutic agents. These compounds demonstrate the potential for low concentration efficacy against various cancer cell lines, highlighting the critical role of fluorine substitution in enhancing antitumor activity (Hammam et al., 2005).